Cas no 1261801-52-8 (4,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile)

• Product Name: 4,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile
• CAS No: 1261801-52-8
• MF: C₁₅H₇F₆N
• MW: 315.213204622269
• CID: 4992623
• Update Time: 2023-08-23

4,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile

• Inchi： 1S/C15H7F6N/c16-14(17,18)10-5-6-11(9(7-10)8-22)12-3-1-2-4-13(12)15(19,20)21/h1-7H
• InChI Key： YXAQOSLOXLYJQF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(C(F)(F)F)=CC=1C#N)(F)F

Computed Properties

• Exact Mass: 315.048
• Monoisotopic Mass: 315.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 23.8